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Compound of Interest

Compound Name: Deuruxolitinib

Cat. No.: B3181904 Get Quote

Deuruxolitinib, a Janus kinase (JAK) inhibitor utilized in research for conditions like alopecia

areata, requires careful management and disposal to ensure laboratory safety and

environmental protection.[1][2][3] This guide provides essential information for researchers,

scientists, and drug development professionals on the proper disposal procedures for

Deuruxolitinib, aligning with general best practices for pharmaceutical waste management.

Understanding the Hazard Profile
Safety Data Sheets (SDS) for Deuruxolitinib present some differing classifications. One

source classifies it under the Globally Harmonized System (GHS) as "Acute toxicity, Oral

(Category 4)," "Acute aquatic toxicity (Category 1)," and "Chronic aquatic toxicity (Category 1),"

indicating it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4]

Another SDS states it is not a hazardous substance or mixture.[5] Given this discrepancy, it is

prudent to handle Deuruxolitinib with caution and manage its waste as potentially hazardous

to the environment.

Key Hazard Information:

Acute Oral Toxicity: Harmful if swallowed.[4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[4][5]
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Hazardous Decomposition: Under fire conditions, may decompose and emit toxic fumes.[4]

[5]

Step-by-Step Disposal Procedures
The disposal of Deuruxolitinib and its associated waste must comply with federal, state, and

local regulations.[5] The primary regulatory framework in the United States for hazardous waste

is the Resource Conservation and Recovery Act (RCRA), managed by the Environmental

Protection Agency (EPA).[6][7][8]

1. Waste Identification and Segregation:

Unused or Expired Pure Compound: This should be treated as chemical waste.

Contaminated Labware: Items such as gloves, vials, pipette tips, and empty containers that

have come into direct contact with Deuruxolitinib should be considered contaminated

waste.

Aqueous Solutions: Solutions containing Deuruxolitinib should not be disposed of down the

drain due to its aquatic toxicity.[4]

Sharps: Needles or other sharps contaminated with Deuruxolitinib should be disposed of in

a designated sharps container.

2. Waste Collection and Storage:

Collect all Deuruxolitinib waste in clearly labeled, sealed containers.

The label should include "Hazardous Waste," the name "Deuruxolitinib," and any other

information required by your institution's Environmental Health and Safety (EHS)

department.

Store the waste in a designated, secure area away from incompatible materials.[4][5]

3. Disposal Pathway:

Contact your institution's EHS department to determine the appropriate disposal route.[9]
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The recommended method for the destruction of pharmaceutical waste is high-temperature

incineration at a licensed facility.[7][8][10]

Do not dispose of Deuruxolitinib in the regular trash or down the sewer system. For

household quantities, if take-back programs are unavailable, the FDA provides guidance on

mixing medications with an unappealing substance before placing them in the trash;

however, this is not the recommended procedure for laboratory settings.[2]

Experimental Protocols
Specific experimental protocols for the disposal of Deuruxolitinib are not detailed in publicly

available literature. The standard procedure for pharmaceutical waste, as outlined above and

governed by regulatory bodies, should be followed. Researchers should consult their

institution's specific protocols for chemical waste disposal.

Quantitative Data Summary
There is no specific quantitative data available in the search results regarding disposal limits or

concentration thresholds for Deuruxolitinib. Disposal procedures are based on its

classification as a potentially hazardous chemical.

Parameter Value Source

GHS Classification (DC

Chemicals)

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[4]

GHS Classification

(MedchemExpress)

Not a hazardous substance or

mixture
[5]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[4]
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The following diagram illustrates the decision-making process for the proper disposal of

Deuruxolitinib waste in a laboratory setting.

Deuruxolitinib Waste Generation

Waste Segregation & Collection

Disposal Pathway Determination

Final Disposal

Prohibited Actions

Deuruxolitinib Waste
(Pure compound, solutions, contaminated labware)

Segregate waste types into
appropriately labeled containers Do NOT pour down drain Do NOT dispose in regular trash

Store in a designated
hazardous waste area

Consult Institutional EHS:
Is it RCRA Hazardous?

Dispose via licensed
hazardous waste vendor

(Incineration)

Yes/UnsureNo, but institutionally
required
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Caption: Workflow for Deuruxolitinib Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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